85-18-7

8-Chlorotheophylline

In Stock

• CAS RN:
• 85-18-7

• Formula:
• C7H7ClN4O2

• InChI:
• InChI=1S/C7H7ClN4O2/c1-11-4-3(9-6(8)10-4)5(13)12(2)7(11)14/h1-2H3,(H,9,10)

• InChIKey:
• RYIGNEOBDRVTHA-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  8-chlorotheophylline is 1,3-Dimethylxanthine in which the hydrogen at position 8 is substituted by chlorine. It has a role as a central nervous system stimulant. It is a member of purines and an organochlorine compound. It is a conjugate acid of an 8-chlorotheophylline(1-).
  8-Chlorotheophylline is a stimulant drug of the xanthine chemical class, with physiological effects similar to caffeine. Its main use is in combination with [Diphenhydramine] as the antiemetic drug [Dimenhydrinate]. The stimulant properties of 8-chlorotheophylline are thought to ward off the drowsiness caused by diphenhydramine's anti-histamine activity in the central nervous system. 8-chl...

Berbamunine

In Stock

• CAS RN:
• 485-18-7

• Formula:
• C36H40N2O6

• InChI:
• InChI=1S/C36H40N2O6/c1-37-13-11-24-18-34(42-3)32(40)20-27(24)29(37)15-22-5-8-26(9-6-22)44-36-17-23(7-10-31(36)39)16-30-28-21-33(41)35(43-4)19-25(28)12-14-38(30)2/h5-10,17-21,29-30,39-41H,11-16H2,1-4H3/t29-,30+/m0/s1

• InChIKey:
• FDABVSXGAMFQQH-XZWHSSHBSA-N

• Berbamunine is a benzyltetrahydroisoquinoline, a bisbenzylisoquinoline alkaloid and an isoquinolinol. It is a conjugate base of a berbamuninium(2+).

N,N'-bis[(E)-[(E)-3-phenylprop-2-enylidene]amino]oxamide

• CAS RN:
• 5485-18-7

• Formula:
• C20H18N4O2

• InChI:
• InChI=1S/C20H18N4O2/c25-19(23-21-15-7-13-17-9-3-1-4-10-17)20(26)24-22-16-8-14-18-11-5-2-6-12-18/h1-16H,(H,23,25)(H,24,26)/b13-7+,14-8+,21-15+,22-16+

• InChIKey:
• HIRBYBFHMTYBOX-AWKIKHLOSA-N

• N,N'-bis[(E)-[(E)-3-phenylprop-2-enylidene]amino]oxamide is a useful research compound. Its molecular formula is C20H18N4O2 and its molecular weight is 346.4 g/mol. The purity is usually 95%.

5-(1,3-Benzodioxol-5-yl)penta-2,4-dienoic acid

In Stock

• CAS RN:
• 5285-18-7

• Formula:
• C12H10O4

• InChI:
• InChI=1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)

• InChIKey:
• RHBGITBPARBDPH-ZPUQHVIOSA-N

• (E,E)-piperic acid is a monocarboxylic acid that is (E)-penta-2,4-dienoic acid substituted by a 1,3-benzodioxol-5-yl group at position 5. It has been isolated from black pepper (Piper nigrum). It has a role as a plant metabolite. It is a member of benzodioxoles and an alpha,beta-unsaturated monocarboxylic acid. It derives from an (E)-penta-2,4-dienoic acid.

8-Methoxy-3,4-dihydronaphthalen-1(2H)-one

In Stock

• CAS RN:
• 13185-18-7

• Formula:
• C11H12O2

• InChI:
• InChI=1S/C11H12O2/c1-13-10-7-3-5-8-4-2-6-9(12)11(8)10/h3,5,7H,2,4,6H2,1H3

• InChIKey:
• DJFIWDAAEBDDES-UHFFFAOYSA-N

• 8-Methoxy-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C11H12O2 and its molecular weight is 176.21 g/mol. The purity is usually 95%.

N-[[4-(2-methoxyphenyl)-5-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-18-7

• Formula:
• C34H32N6O5S2

• InChI:
• InChI=1S/C34H32N6O5S2/c1-43-24-16-14-23(15-17-24)28-19-26(30-13-8-18-46-30)38-40(28)33(42)22-47-34-37-36-31(39(34)27-11-6-7-12-29(27)44-2)20-35-32(41)21-45-25-9-4-3-5-10-25/h3-18,28H,19-22H2,1-2H3,(H,35,41)

• InChIKey:
• ADLGYCSRBNFRBZ-UHFFFAOYSA-N

• N-[[4-(2-methoxyphenyl)-5-[2-[3-(4-methoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide is a useful research compound. Its molecular formula is C34H32N6O5S2 and its molecular weight is 668.79. The purity is usually 95%.

Isoquinolin-1-YL-thiomorpholin-4-YL-methanone

In Stock

• CAS RN:
• 864685-18-7

• Formula:
• C14H14N2OS

• InChI:
• InChI=1S/C14H14N2OS/c17-14(16-7-9-18-10-8-16)13-12-4-2-1-3-11(12)5-6-15-13/h1-6H,7-10H2

• InChIKey:
• CUCWWPQIMFNADH-UHFFFAOYSA-N

• Isoquinolin-1-YL-thiomorpholin-4-YL-methanone is a useful research compound. Its molecular formula is C14H14N2OS and its molecular weight is 258.34 g/mol. The purity is usually 95%.

6-Carboxy-X-rhodamine

In Stock

• CAS RN:
• 194785-18-7

• Formula:
• C33H30N2O5

• InChI:
• InChI=1S/C33H30N2O5/c36-32(37)20-9-10-21(33(38)39)24(17-20)27-25-15-18-5-1-11-34-13-3-7-22(28(18)34)30(25)40-31-23-8-4-14-35-12-2-6-19(29(23)35)16-26(27)31/h9-10,15-17H,1-8,11-14H2,(H-,36,37,38,39)

• InChIKey:
• WQZIDRAQTRIQDX-UHFFFAOYSA-N

• Fluorescent oligonucleotide marker. 5-ROX isomer. Acts as an acceptor molecule coupled to 5-FAM as the donor in FRET imaging.
  
  

2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)-N-methylacetamide

In Stock

• CAS RN:
• 1006785-18-7

• Formula:
• C16H21N5O2

• InChI:
• InChI=1S/C16H21N5O2/c1-10-8-11(2)21(19-10)16-18-13-7-5-4-6-12(13)15(23)20(16)9-14(22)17-3/h8H,4-7,9H2,1-3H3,(H,17,22)

• InChIKey:
• KCEVTYBGIMEPTB-UHFFFAOYSA-N

• 2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-5,6,7,8-tetrahydroquinazolin-3(4H)-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C16H21N5O2 and its molecular weight is 315.377. The purity is usually 95%.

4-(Chloromethyl)-1-cyclohexyltriazole

In Stock

• CAS RN:
• 1247185-18-7

• Formula:
• C9H14ClN3

• InChI:
• InChI=1S/C9H14ClN3/c10-6-8-7-13(12-11-8)9-4-2-1-3-5-9/h7,9H,1-6H2

• InChIKey:
• INESEWNMHNHYGZ-UHFFFAOYSA-N

• 4-(Chloromethyl)-1-cyclohexyltriazole is a useful research compound. Its molecular formula is C9H14ClN3 and its molecular weight is 199.68. The purity is usually 95%.

(S)-N-(4-Methylbenzyl)pyrrolidin-3-amine hydrochloride

In Stock

• CAS RN:
• 1289585-18-7

• Formula:
• C12H19ClN2

• InChI:
• InChI=1S/C12H18N2.ClH/c1-10-2-4-11(5-3-10)8-14-12-6-7-13-9-12;/h2-5,12-14H,6-9H2,1H3;1H/t12-;/m0./s1

• InChIKey:
• MOXMHTMAELLWEL-YDALLXLXSA-N

• (S)-N-(4-Methylbenzyl)pyrrolidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C12H19ClN2 and its molecular weight is 226.75. The purity is usually 95%.

(4-Methyl-1,3-thiazol-5-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379985-18-7

• Formula:
• C17H18F3N3O2S

• InChI:
• InChI=1S/C17H18F3N3O2S/c1-11-14(26-10-22-11)16(24)23-7-3-4-12(8-23)9-25-15-13(17(18,19)20)5-2-6-21-15/h2,5-6,10,12H,3-4,7-9H2,1H3

• InChIKey:
• FCZRPSUUCXJZMQ-UHFFFAOYSA-N

• (4-Methyl-1,3-thiazol-5-yl)-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C17H18F3N3O2S and its molecular weight is 385.41. The purity is usually 95%.